Cas no 836662-50-1 (3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 836662-50-1
• MF: C₂₁H₁₇NO₃
• MW: 331.364585638046
• CID: 6503448
• Update Time: 2025-10-29

3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[(2-phenylmethoxyphenyl)methyl]-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 3-[[2-(phenylmethoxy)phenyl]methyl]-

• Inchi： 1S/C21H17NO3/c23-21-22(18-11-5-7-13-20(18)25-21)14-17-10-4-6-12-19(17)24-15-16-8-2-1-3-9-16/h1-13H,14-15H2
• InChI Key： UUQYRKAWCRTLEW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC2=CC=CC=C2OCC2=CC=CC=C2)C1=O

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 497.3±47.0 °C(Predicted)
• pka: -0.63±0.20(Predicted)

Additional information on 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Overview of 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 836662-50-1)

The compound 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one, identified by its CAS No. 836662-50-1, is a specialized organic molecule with a unique structural framework. This benzoxazolone derivative has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional materials. The presence of both benzyloxy and benzoxazolone moieties in its structure makes it a versatile intermediate for synthesizing bioactive compounds.

In recent years, the demand for heterocyclic compounds like 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or anti-inflammatory agents, aligning with current trends in precision medicine. The compound's CAS No. 836662-50-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one typically involves multi-step organic reactions, including O-benzylation and cyclization processes. Its benzoxazol-2-one core is a privileged structure in drug design, often associated with improved pharmacokinetic properties. This aligns with the growing focus on bioavailability optimization in pharmaceutical development, a hot topic in 2024's drug discovery forums.

From a material science perspective, compounds featuring benzoxazolone units like CAS 836662-50-1 exhibit interesting photophysical properties. They are being explored for applications in organic electronics and luminescent materials, areas experiencing rapid growth due to the push for sustainable technologies. The benzyloxy-phenylmethyl substitution pattern in this compound may offer tunable electronic characteristics, making it valuable for OLED research.

Analytical characterization of 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for research applications. The precise documentation of its CAS No. 836662-50-1 ensures proper identification across scientific literature and chemical databases.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for benzoxazolone derivatives like this compound. Recent publications highlight microwave-assisted synthesis and catalytic methods that reduce waste generation, addressing the pharmaceutical industry's sustainability challenges. The 2,3-dihydro-1,3-benzoxazol-2-one framework's stability under various conditions makes it attractive for green chemistry applications.

The patent landscape surrounding 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one reveals growing commercial interest, particularly in Asia-Pacific markets. Its CAS No. 836662-50-1 appears in several patent filings related to neurological disorder treatments and metabolic disease therapies, reflecting alignment with global health priorities. This connection to neuroprotective agents makes it a frequent subject in neuroscience research queries.

Quality control standards for CAS 836662-50-1 emphasize the importance of HPLC purity analysis and residual solvent testing, especially for pharmaceutical applications. The compound's benzyl-protected phenol group requires careful handling to prevent deprotection during storage, a practical consideration often discussed in chemical forums. Proper storage under inert atmosphere is recommended to maintain stability.

Emerging research suggests that the benzoxazol-2-one moiety in 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one may interact with biological targets through hydrogen bonding and π-stacking interactions. This molecular recognition capability is being exploited in proteolysis-targeting chimera (PROTAC) development, a cutting-edge area in drug discovery. Such applications contribute to the compound's growing prominence in chemical biology literature.

In summary, 3-{2-(benzyloxy)phenylmethyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 836662-50-1) represents an important building block in modern chemical research. Its dual utility in pharmaceutical and material science applications, combined with its relevance to current scientific trends like targeted protein degradation and sustainable chemistry, ensures its continued importance in the research community. The compound's unique structural features and versatile reactivity profile make it a valuable subject for ongoing investigation across multiple disciplines.